Cas no 2171258-72-1 (2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171258-72-1
• MF: C₂₅H₂₁BrN₂O₅
• MW: 509.348645925522
• CID: 6233099
• PubChem ID: 165553150
• Update Time: 2025-11-06

2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 2171258-72-1
• EN300-1490573
• 2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid

• Inchi： 1S/C25H21BrN2O5/c1-14(23(29)28-15-10-11-22(26)20(12-15)24(30)31)27-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,14,21H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m1/s1
• InChI Key： LSTPKAYPQUAXGU-CQSZACIVSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 508.06338g/mol
• Monoisotopic Mass: 508.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

Introduction to 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid (CAS No. 2171258-72-1)

2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, identified by its CAS number 2171258-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structure, combines several functional groups that make it a promising candidate for various biological applications. The presence of a bromine atom at the 2-position of the benzoic acid core, alongside an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido side chain at the 5-position, contributes to its unique chemical properties and potential biological activity.

The structure of 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid is meticulously designed to interact with biological targets in a specific manner. The benzoic acid moiety is a well-known pharmacophore found in numerous drugs and natural products, often contributing to binding affinity and metabolic stability. The bromine substituent can enhance electrophilicity, making the compound useful in cross-coupling reactions or as an intermediate in synthesizing more complex molecules. The Fmoc-amino group is commonly employed in peptide synthesis but can also serve as a modulator of protein-protein interactions or enzyme inhibition.

The propanamido side chain introduces additional conformational flexibility and potential hydrogen bonding capabilities, which can be exploited to optimize binding interactions with biological targets. This compound's multifaceted structure suggests it may exhibit properties such as selectivity, solubility, and bioavailability, making it a valuable asset in drug discovery efforts. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of derivatives with enhanced activity.

In recent years, there has been growing interest in developing small molecules that modulate enzyme activity through non-covalent interactions. The combination of the benzoic acid core and the various substituents in 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid positions it as a potential inhibitor or activator of enzymes involved in critical biological pathways. For instance, modifications of benzoic acid derivatives have shown promise in targeting enzymes such as cyclooxygenases (COX), cytochrome P450 enzymes, and kinases. The unique structural features of this compound may allow it to interact with these enzymes in ways that conventional inhibitors do not, potentially leading to novel therapeutic strategies.

Another area where this compound shows promise is in the development of probes for biochemical assays. The presence of the Fmoc group allows for easy modification or removal depending on the experimental needs, making it suitable for use as a substrate or inhibitor in enzyme-linked immunosorbent assays (ELISAs) or other high-throughput screening formats. Additionally, the bromine atom can serve as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the synthesis of even more complex derivatives with tailored properties.

The synthesis of 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure regioselectivity and yield optimization. However, modern synthetic methodologies have made it possible to construct such molecules efficiently using techniques such as Buchwald-Hartwig amination for C-N bond formation and protecting group strategies for managing reactive functional groups. Advances in flow chemistry have also enabled scalable synthesis of complex intermediates, reducing the time and resources required for production.

The potential applications of this compound extend beyond traditional drug discovery into fields such as chemical biology and materials science. For example, fluorescent probes based on fluorenyl derivatives are widely used to study protein localization and dynamics within cells. The combination of these probes with biologically active moieties could lead to novel tools for investigating cellular processes at an unprecedented level of detail. Furthermore, the structural motifs present in this compound may inspire new materials with unique properties, such as liquid crystals or organic semiconductors.

As research continues to uncover new biological targets and mechanisms, compounds like 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid will play an increasingly important role in addressing unmet medical needs. The ability to fine-tune their structures through rational design or high-throughput screening will be crucial for developing next-generation therapeutics that are more effective and have fewer side effects than existing treatments. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be essential to realize this potential fully.

In conclusion,CAS No. 2171258-72 represents a fascinating molecule with numerous possibilities for application across multiple scientific disciplines. Its complex structure offers opportunities for innovation in drug discovery while its versatile functional groups make it adaptable to various synthetic transformations. As our understanding of biology advances so too will our ability to harness compounds like this one for improving human health and advancing scientific knowledge.